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Introduction
The internalizing RGD (iRGD) peptide, with the sequence CRGDKGPDC, is a nine-amino-acid

cyclic peptide renowned for its tumor-homing and tissue-penetrating capabilities.[1][2] Its

unique mechanism of action allows for enhanced delivery of therapeutic agents deep into

tumor tissues.[1][3] This document provides a detailed guide for the chemical synthesis and

purification of the iRGD peptide, intended for research and drug development applications.

The iRGD peptide's function is a sophisticated three-step process.[1][4] Initially, the Arginine-

Glycine-Aspartic acid (RGD) motif targets and binds to αvβ3 and αvβ5 integrins, which are

frequently overexpressed on tumor endothelial cells.[1][4] Following this binding, the peptide

undergoes proteolytic cleavage within the tumor microenvironment, which exposes a C-

terminal CendR (C-end Rule) motif.[1][4] This newly revealed CendR motif then binds to

Neuropilin-1 (NRP-1), initiating an endocytic pathway that facilitates the transport of the iRGD
peptide and any conjugated or co-administered cargo into the tumor parenchyma.[1][2][4]

iRGD Signaling and Tumor Penetration Pathway
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The following diagram illustrates the mechanism of action of the iRGD peptide, from initial

tumor homing to deep tissue penetration.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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